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  4. (S)-3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indole-2-carboxylic Acid Eth
(S)-3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indole-2-carboxylic Acid Eth (S)-3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indole-2-carboxylic Acid Eth
Brand Name: Vulcanchem
CAS No.: 191864-24-1
VCID: VC0043017
InChI: InChI=1S/C19H25N3O4/c1-4-25-18(23)17-14(7-8-22(2)3)15-10-12(5-6-16(15)21-17)9-13-11-26-19(24)20-13/h5-6,10,13,21H,4,7-9,11H2,1-3H3,(H,20,24)/t13-/m0/s1
SMILES: CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)CC3COC(=O)N3)CCN(C)C
Molecular Formula: C19H25N3O4
Molecular Weight: 359.4 g/mol

(S)-3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indole-2-carboxylic Acid Eth

CAS No.: 191864-24-1

Reference Standards

VCID: VC0043017

Molecular Formula: C19H25N3O4

Molecular Weight: 359.4 g/mol

(S)-3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indole-2-carboxylic Acid Eth - 191864-24-1

CAS No. 191864-24-1
Product Name (S)-3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indole-2-carboxylic Acid Eth
Molecular Formula C19H25N3O4
Molecular Weight 359.4 g/mol
IUPAC Name ethyl 3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl]-1H-indole-2-carboxylate
Standard InChI InChI=1S/C19H25N3O4/c1-4-25-18(23)17-14(7-8-22(2)3)15-10-12(5-6-16(15)21-17)9-13-11-26-19(24)20-13/h5-6,10,13,21H,4,7-9,11H2,1-3H3,(H,20,24)/t13-/m0/s1
Standard InChIKey WKXOFVDKSFHGRL-ZDUSSCGKSA-N
Isomeric SMILES CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)C[C@H]3COC(=O)N3)CCN(C)C
SMILES CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)CC3COC(=O)N3)CCN(C)C
Canonical SMILES CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)CC3COC(=O)N3)CCN(C)C
Synonyms Zolmitriptan Related Compound D; ((S)-Ethyl 3-[2-(dimethylamino)ethyl]-5-[(2-oxooxazolidin-4-yl)methyl]-1H-indole-2-carboxylate); _x000B__x000B_
PubChem Compound 10498674
Last Modified Nov 11 2021
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